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Compound of Interest

2-(3-Fluoro-5-
Compound Name:
methylphenyl)butanoic acid

Cat. No.: B13296115

Get Quote

Part 1: Chemical Identity & Molecular Weight Profile

In drug discovery, the precise molecular weight (MW) is the anchor for all stoichiometric

calculations, from reagent loading to pharmacokinetic dosing. For 2-(3-Fluoro-5-
methylphenyl)butanoic acid, the presence of fluorine (monoisotopic) and the specific alkyl
branching requires careful differentiation between Average Molecular Weight and Monoisotopic
Mass.

Structural Definition

This compound belongs to the 2-arylalkanoic acid class, sharing a scaffold homology with
profen-type NSAIDs (e.g., flurbiprofen), though distinguished by an ethyl backbone extension
(butanoic vs. propionic).

¢ |[UPAC Name: 2-(3-Fluoro-5-methylphenyl)butanoic acid
e Molecular Formula:

e SMILES:CCC(C1=CC(C)=CC(F)=C1)C(=0)O
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Quantitative Mass Data

The following data is calculated using IUPAC standard atomic weights (2025 conventions).

Parameter Value Significance

Used for molarity calculations

Average Molecular Weight 196.22 g/mol o
and bulk weighing.
) ) Critical for High-Resolution
Monoisotopic Mass 196.0900 Da
Mass Spectrometry (HRMS).
Theoretical baseline for mass
Exact Mass 196.089958 Da ]
defect analysis.
C (67.33%), H (6.68%), F Used for elemental analysis

Elemental Composition o
(9.68%), O (16.31%) (CHN) validation.

Technical Insight: The 3-fluoro-5-methyl substitution pattern is a strategic medicinal chemistry
motif. The fluorine atom (

) is monoisotopic, meaning the mass spectrum will not show the typical isotopic splitting seen
with chlorine or bromine. However, it introduces a specific mass defect (-0.0016 Da relative to
H) that is diagnostic in high-resolution analysis.

Part 2: Synthesis & Reaction Engineering[1]

To access this compound for research, a robust synthetic route is required. While carbonylation
of allylarenes is a modern approach, the Pd-Catalyzed

-Arylation of esters provides the highest regioselectivity and functional group tolerance for the
3-fluoro-5-methyl motif.

Strategic Pathway: -Arylation

This protocol utilizes a cross-coupling approach, ensuring the integrity of the fluorinated
aromatic ring.

Protocol Logic:
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e Precursor: Ethyl butyrate provides the 4-carbon backbone.
o Electrophile: 1-Bromo-3-fluoro-5-methylbenzene supplies the specific aryl core.
o Catalysis: A bulky phosphine ligand (e.g.,

or XPhos) facilitates the coupling at the sterically hindered

-position.

Visualization of Synthesis Workflow

Ethyl Butyrate

(CBH1202)
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5-methylbenzene

Click to download full resolution via product page
Figure 1: Palladium-catalyzed

-arylation workflow for precise regiochemical control.

Experimental Protocol (Self-Validating System)
o Step 1 (Coupling): Charge a flame-dried flask with

(2 mol%) and

(2 mol%). Add toluene, ethyl butyrate (1.2 equiv), and the aryl bromide (1.0 equiv). Add
LIHMDS (1.5 equiv) dropwise at 0°C to generate the enolate in situ. Heat to 80°C.

o Checkpoint: Monitor disappearance of aryl bromide by TLC (Hexane/EtOAc 9:1).

o Step 2 (Hydrolysis): Dissolve the isolated ester in THF:Water (3:1). Add LiOH (3 equiv). Stir
at RT.

o Checkpoint: Acidify to pH 2. The product should precipitate or extract into DCM.
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o Validation: The final MW must be confirmed via LC-MS (ESI-) showing a peak at 195.08

Da

Part 3: Analytical Profiling & Validation

Trustworthiness in chemical biology relies on rigorous characterization. The following spectral

features confirm the structure and molecular weight.

NMR Signature (Predicted)
The

NMR spectrum provides a "fingerprint" validation of the structure.

Chemical Shift (

Multiplicity Integration Assignment
)
) Carboxylic Acid (-
12.1 ppm Broad Singlet 1H
COOH)
_ Aromatic Ring Protons
6.8 - 7.0 ppm Multiplet 3H
(Coupled to F)
3.45 ppm Triplet (t) 1H _Methine (-CH-COOH)
2.35 ppm Singlet (s) 3H Aryl-Methyl (-CH3)
) Methylene (-CH2-) of
1.9-2.1 ppm Multiplet 2H )
ethyl chain
] Terminal Methyl (-
0.92 ppm Triplet (t) 3H

CHB3) of ethyl chain

Mechanistic Note: The aromatic protons will exhibit complex splitting due to

coupling (
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), typically appearing as doublets of doublets.

Mass Spectrometry Logic

For HRMS validation, the ionization pathway dictates the observed mass.

Parent Molecule
MW: 196.22

eprotonation

ESI Negative Mode
[M-H]-

l

Observed lon: 195.08 m/z
(Base Peak)

n-source CID

Decarboxylation
[M-H-CO2]-

l

Fragment: 151.09 m/z
(Diagnostic)

Click to download full resolution via product page
Figure 2: ESI-MS fragmentation logic. The loss of

(44 Da) from the parent ion is the primary diagnostic transition.

Part 4: Pharmaceutical Relevance[2]
Lipophilicity & Metabolic Stability

The 3-fluoro-5-methyl substitution is not arbitrary; it is a calculated design to modulate the
physicochemical profile.
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o Metabolic Blocking: The methyl group at position 5 is susceptible to benzylic oxidation
(CYP450). However, the electronic effect of the meta-fluorine atom deactivates the ring
slightly, potentially extending half-life compared to the non-fluorinated analog.

 Lipophilicity (cLogP): Estimated at 2.8 - 3.1. This places the compound in the ideal range for
oral bioavailability (Lipinski's Rule of 5), allowing passive diffusion across membranes.

Application in Research

This compound serves as a critical intermediate for:

» Kinase Inhibitors: As a hydrophobic tail in ATP-competitive inhibitors.

e Neprilysin Inhibitors: Analogs of Sacubitril where the biphenyl moiety is modified.

o Chiral Resolution Standards: The C2 position is stereogenic. Enantiomeric separation of this
acid is often used to test novel chiral stationary phases.
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[https://www.benchchem.com/product/b13296115/docs#precision-characterization-2-3-
fluoro-5-methylphenyl-butanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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